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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772

For researchers, scientists, and drug development professionals utilizing TFC 007 (CAS
927878-49-7), a selective inhibitor of hematopoietic prostaglandin D synthase (H-PGDS),
adherence to proper disposal protocols is crucial for maintaining laboratory safety and
environmental protection.[1][2][3][4] This document provides essential, step-by-step guidance
for the safe handling and disposal of TFC 007 waste.

Disposal and Safety Information Summary

The following table summarizes the key safety and disposal information for TFC 007.

Category Information Source
Product Identification TFC 007 DC Chemicals
CAS Number 927878-49-7 DC Chemicals

Dispose of contents/container
Primary Disposal Method to an approved waste disposal [1]

plant.

Avoid release to the
) ] environment. Very toxic to
Environmental Precautions o _ [1]
aquatic life with long lasting

effects.

Spill Containment Collect spillage. [1]
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Experimental Protocol for Disposal

The proper disposal of TFC 007, whether as unused product or as waste from experimental
procedures, must be conducted in a manner that ensures safety and regulatory compliance.
The following protocol is based on the available Safety Data Sheet (SDS) information.[1]

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable, labeled waste container

Inert absorbent material (e.g., vermiculite, sand)

Chemical fume hood

Procedure:
o Waste Collection:

o Collect all waste containing TFC 007, including unused solutions, contaminated labware
(e.g., pipette tips, vials), and any contaminated absorbent material from spills, in a
designated and clearly labeled, sealable waste container.

e Handling Precautions:

o Conduct all waste handling procedures within a chemical fume hood to avoid inhalation of
any dust or aerosols.[1]

o Wear appropriate PPE at all times to prevent skin and eye contact.[1]
o Spill Cleanup:
o In the event of a spill, prevent further spread.[1]

o Absorb the spilled material with an inert, non-combustible absorbent material.
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o Carefully collect the contaminated absorbent material and place it into the designated
waste container.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) and wipe clean.
Dispose of cleaning materials in the waste container.[1]

» Storage Pending Disposal:

o Store the sealed waste container in a cool, dry, well-ventilated area, away from
incompatible materials such as strong acids, bases, and oxidizing agents.[1]

» Final Disposal:

o Arrange for the disposal of the waste container through an approved and licensed
hazardous waste disposal company. Do not dispose of TFC 007 down the drain or in
regular trash.[1]

o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of TFC 007.
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Caption: Workflow for the safe disposal of TFC 007 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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